Cas no 1214366-29-6 (3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl)

• Product Name: 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl
• CAS No: 1214366-29-6
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4998348
• Update Time: 2025-06-09

3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-3-methyl-5-(trifluoromethyl)biphenyl
• 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-5-11(7-12(6-9)14(16,17)18)10-3-2-4-13(15)8-10/h2-8H,1H3
• InChI Key： AFQZKGUFFWACAY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C=1)C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl

Introduction to 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl (CAS No. 1214366-29-6)

3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl (CAS No. 1214366-29-6) is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This biphenyl derivative is characterized by its unique structural features, including a fluorine atom at the 3' position, a methyl group at the 3 position, and a trifluoromethyl group at the 5 position. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The molecular formula of 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl is C₁₄H₁₀F₄, and its molecular weight is approximately 260.22 g/mol. The compound's aromatic structure and the presence of fluorine and trifluoromethyl groups make it particularly interesting for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block in the development of advanced materials.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of a trifluoromethyl group further enhances these properties by increasing lipophilicity and reducing metabolic degradation.

3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl has been studied for its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, research has shown that compounds with similar structural features have exhibited promising activity against cancer cells by modulating specific signaling pathways. Additionally, the compound's ability to cross biological membranes due to its lipophilic nature makes it a valuable candidate for drug delivery systems.

In the field of materials science, 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl has found applications in the development of functional polymers and coatings. The fluorinated groups contribute to improved hydrophobicity and chemical resistance, making these materials suitable for use in various industrial settings. Recent studies have explored the use of such compounds in the fabrication of self-cleaning surfaces and corrosion-resistant coatings.

The synthesis of 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl typically involves multi-step processes, including coupling reactions and functional group transformations. One common approach is the Suzuki-Miyaura coupling reaction, which allows for the efficient formation of carbon-carbon bonds between aryl halides and aryl boronic acids. This method has been widely used due to its high yield and selectivity.

The physical properties of 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl, such as its melting point, boiling point, and solubility, are crucial for its practical applications. The compound is generally solid at room temperature with a melting point ranging from 70°C to 80°C. Its solubility in organic solvents like dichloromethane and dimethylformamide makes it easy to handle in laboratory settings.

Safety considerations are essential when working with any chemical compound. While 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 3'-Fluoro-3-methyl-5-(trifluoromethyl)biphenyl (CAS No. 1214366-29-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for various applications, from drug development to advanced material fabrication. Ongoing research continues to explore new avenues for utilizing this compound, highlighting its importance in modern scientific endeavors.